Cas no 2645-40-1 (Imidodicarbonicdiamide, N,2-bis(4-methylphenyl)-N'-phenyl-)

• Product Name: Imidodicarbonicdiamide, N,2-bis(4-methylphenyl)-N'-phenyl-
• CAS No: 2645-40-1
• MF: C₂₂H₂₁N₃O₂
• MW: 359.421045064926
• CID: 259541
• PubChem ID: 256863
• Update Time: 2025-04-19

Imidodicarbonicdiamide, N,2-bis(4-methylphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonicdiamide, N,2-bis(4-methylphenyl)-N'-phenyl-
• (Phenylcarbamimidamido)acetic acid
• 1-Phenyl-3,5-di-p-tolyl-biuret
• 2-phenylcarbamimidamidoacetic acid
• ACMC-20m2lm
• AG-A-06897
• CTK3G7668
• Glycine, N-[imino(phenylamino)methyl]-
• N-(Phenyl-guanyl)-glycin
• N-Carboxymethyl-N'-phenyl-guanidin
• N-phenylcarbamimidoyl-glycine
• N'-Phenyl-guanidinoessigsaeure
• OR13805
• p-Toluidin-N.N-dicarbonsaeure-anilid-p-toluidid
• NSC-84334
• NSC84334
• N-(4-Methylphenyl)-N-[(4-methylphenyl)carbamoyl]-N'-phenylcarbamimidic acid
• 2645-40-1
• DTXSID50949334

• Inchi： 1S/C22H21N3O2/c1-16-8-12-19(13-9-16)24-22(27)25(20-14-10-17(2)11-15-20)21(26)23-18-6-4-3-5-7-18/h3-15H,1-2H3,(H,23,26)(H,24,27)
• InChI Key： XUGGMQNGNYUQML-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=CC=1)N(C(NC1C=CC=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 358.17956
• Monoisotopic Mass: 359.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.274
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.697
• PSA: 72.2
• LogP: 5.72000